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Compound of Interest

Compound Name: T-1101 tosylate

Cat. No.: B2736426 Get Quote

Essential Safety and Handling Guide for T-1101
Tosylate
This guide provides crucial safety and logistical information for the handling and disposal of T-
1101 tosylate, a potent Hec1/Nek2 inhibitor used in cancer research.[1][2][3][4][5] Adherence

to these procedures is vital to ensure the safety of laboratory personnel and the integrity of

experimental outcomes.

Hazard Identification and Classification
T-1101 tosylate is classified with the following hazards according to the Globally Harmonized

System (GHS):

Acute Oral Toxicity (Category 4): Harmful if swallowed.[6]

Skin Corrosion/Irritation (Category 2): Causes skin irritation.[6]

Serious Eye Damage/Eye Irritation (Category 2A): Causes serious eye irritation.[6]

Specific Target Organ Toxicity, Single Exposure (Category 3): May cause respiratory

irritation.[6]
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Appropriate PPE must be worn at all times when handling T-1101 tosylate to minimize

exposure.[7][8] The following table summarizes the required personal protective equipment.

PPE Category Item
Specifications and
Remarks

Hand Protection Chemical-resistant gloves

Nitrile or other appropriate

material. Double gloving is

recommended. Dispose of

gloves immediately if

contaminated.[9]

Body Protection Protective clothing

A lab coat is mandatory. For

larger quantities or when there

is a risk of splashing, chemical-

resistant coveralls or an apron

should be used.[9][10]

Eye/Face Protection
Safety glasses with side

shields or goggles

Must be worn to protect

against splashes. A face shield

is recommended when

handling larger quantities or if

there is a significant splash

risk.[6][9]

Respiratory Protection NIOSH-approved respirator

Required if working outside of

a certified chemical fume hood

or if aerosolization is possible.

A surgical N-95 respirator can

provide both respiratory and

splash protection.[8]

Operational Handling and Storage Plan
Engineering Controls:

Always handle T-1101 tosylate in a well-ventilated area, preferably within a certified

chemical fume hood, to avoid inhalation of dust or fumes.[6]
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Standard Operating Procedures:

Preparation: Before handling, ensure all necessary PPE is correctly donned and that an

emergency eyewash station and safety shower are accessible.[6]

Handling: Avoid direct contact with the skin and eyes.[6] Do not eat, drink, or smoke in the

handling area.[6] Avoid breathing in any dust, fumes, or vapors.[6]

Weighing: If weighing the solid compound, do so in a fume hood or a ventilated balance

enclosure to prevent the dispersion of dust.

Solution Preparation: When preparing solutions, add the solvent to the compound slowly to

avoid splashing. T-1101 tosylate is soluble in DMSO.[2][4]

Post-Handling: Wash hands thoroughly with soap and water after handling the compound,

even if gloves were worn.[6]

Storage:

Powder: Store at -20°C for long-term storage (up to 3 years) or at 0-4°C for short-term

storage (days to weeks).[3]

In Solvent: Store solutions at -80°C for up to 1 year.[2]

Keep the container tightly closed and store in a dry, dark, and well-ventilated place.[3][6]
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Exposure Route First Aid Measures

If Inhaled

Move the individual to fresh air. If breathing is

difficult, provide respiratory support. Seek

immediate medical attention.[6]

If on Skin

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing and wash it before reuse. Seek medical

attention if irritation persists.[6]

If in Eyes

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do so. Continue rinsing and seek immediate

medical attention.[6]

If Swallowed
Rinse the mouth with water. Do NOT induce

vomiting. Seek immediate medical attention.[6]

Spillage

Evacuate the area. Wear full PPE, including

respiratory protection. Absorb the spill with an

inert material (e.g., diatomite) and collect it in a

suitable container for disposal. Decontaminate

the spill area with alcohol.[6]

Disposal Plan
All waste materials contaminated with T-1101 tosylate, including empty containers, used PPE,

and spill cleanup materials, must be disposed of as hazardous chemical waste. Follow all local,

state, and federal regulations for hazardous waste disposal.[6] Do not allow the product to

enter drains or water courses.[6]

Quantitative Data Summary
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Data Point Value

In Vitro Antiproliferative Activity (IC50) 14.8 - 21.5 nM[2][5]

Solubility in DMSO ≥ 11 mg/mL (16.52 mM)[2]

CAS Number 2250404-95-4[6]

Experimental Workflow
The following diagram illustrates the standard workflow for safely handling T-1101 tosylate in a

laboratory setting.
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Caption: Workflow for Safe Handling of T-1101 Tosylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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